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Compound of Interest

Compound Name: Demeton-S-d10

Cat. No.: B15553653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical
applications of Demeton-S-d10, a deuterated internal standard crucial for the accurate
guantification of the organophosphate insecticide Demeton-S. This document outlines its
physicochemical properties, commercial sources, and a detailed experimental protocol for its
use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Core Compound Data

Demeton-S-d10 is the isotopically labeled analog of Demeton-S. The incorporation of ten
deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification, as it co-elutes with the target analyte but is detected at a
different mass-to-charge ratio. This allows for the correction of matrix effects and variations in
sample preparation and instrument response.

Quantitative Data Summary

The following table summarizes the key quantitative information for Demeton-S-d10, compiled
from various commercial suppliers. Specific details such as lot-specific purity and isotopic
enrichment are typically provided in the Certificate of Analysis upon purchase.
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Parameter Value Source

Molecular Formula CsHoD1003PS:2 LGC Standards[1]
Molecular Weight 268.4 g/mol LGC Standards[1]
Unlabeled CAS Number 126-75-0 LGC Standards[1]
Typical Pack Sizes 5 mg, 50 mg LGC Standards[1][2]
Product Format Neat LGC Standards

Commercial Availability

Demeton-S-d10 is available from specialized chemical suppliers that provide analytical
reference materials. Notable vendors include:

o LGC Standards: Offers Demeton-S-d10 as a neat material in various pack sizes. Their
products are characterized under ISO/IEC 17025 and manufactured according to ISO 17034,
ensuring high quality and scientific integrity, with detailed information provided in the
Certificate of Analysis.

o Clearsynth: Provides a range of stable isotope-labeled compounds, including deuterated
analogs of pesticides for research and analytical use.

Pricing and availability can be obtained by creating an account on the respective supplier's
website. It is important to note that this product may be classified as a dangerous good for
transport and may be subject to additional shipping charges.

Experimental Protocol: Quantification of Demeton-S
in Agricultural Products using Demeton-S-d10 as an
Internal Standard by LC-MS/MS

The following is a representative experimental protocol for the analysis of Demeton-S in a
complex matrix, such as agricultural products, using Demeton-S-d10 as an internal standard.
This protocol is based on established methods for pesticide residue analysis.
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Reagents and Materials

Demeton-S certified reference standard

Demeton-S-d10 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (or other appropriate mobile phase modifier)

Extraction solvents (e.g., acetone, ethyl acetate)

Solid-phase extraction (SPE) cartridges for sample cleanup (e.g., graphitized carbon, PSA)

Sample matrix (e.g., homogenized fruits, vegetables, or grains)

Preparation of Standard Solutions

Stock Solutions: Prepare individual stock solutions of Demeton-S and Demeton-S-d10 in a
suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
Demeton-S stock solution. Each calibration standard should be fortified with a constant
concentration of the Demeton-S-d10 internal standard from its stock solution.

Internal Standard Spiking Solution: Prepare a working solution of Demeton-S-d10 to be
added to the samples.

Sample Preparation

Extraction: Homogenize a known weight of the sample material (e.g., 10 g of a fruit or
vegetable). Extract the homogenized sample with an appropriate solvent, such as acetone.
The use of antioxidants like L-ascorbic acid during homogenization can prevent degradation
of the target analyte.
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o Cleanup: The crude extract often requires cleanup to remove matrix components that can
interfere with the analysis. This can be achieved through liquid-liquid partitioning (e.g., with
hexane/acetonitrile) followed by solid-phase extraction (SPE) using cartridges like
graphitized carbon or PSA.

 Fortification with Internal Standard: Add a precise volume of the Demeton-S-d10 internal
standard spiking solution to the final extract just before analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is typically used for the separation of
organophosphate pesticides.

o Mobile Phase: A gradient elution with water and acetonitrile (both often containing a small
percentage of formic acid to improve peak shape) is commonly employed.

o Injection Volume: Typically in the range of 1-10 L.
o Tandem Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive mode is generally suitable for
Demeton-S and its deuterated analog.

o Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. Specific precursor-to-product ion transitions for both Demeton-S and Demeton-
S-d10 need to be optimized.

» For Demeton-S, a potential MRM transition is 259.1 -> 89.0.

» For Demeton-S-d10, the precursor ion will be shifted by +10 m/z. The product ions may
or may not be shifted depending on where the deuterium labeling is on the molecule.

Data Analysis

o Construct a calibration curve by plotting the ratio of the peak area of Demeton-S to the peak
area of Demeton-S-d10 against the concentration of Demeton-S in the calibration
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standards.

o Quantify the amount of Demeton-S in the samples by calculating the peak area ratio and
interpolating the concentration from the calibration curve. The use of the internal standard
corrects for any loss of analyte during sample preparation and for any matrix-induced
enhancement or suppression of the MS signal.

Visualizations
Experimental Workflow for Pesticide Residue Analysis

The following diagram illustrates a typical workflow for the analysis of pesticide residues in a
complex matrix using an internal standard.
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Caption: Workflow for Demeton-S analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Demeton-S-d10: A Technical Guide for Analytical
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553653#commercial-availability-of-demeton-s-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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